5-(4-Bromo-3-fluorophenyl)pentanoic acid

• Molecular Formula: C11H12BrFO2
• Molecular Weight: 275.11 g/mol
• IUPAC Name: 5-(4-bromo-3-fluorophenyl)pentanoic acid
• InChI: InChI=1S/C11H12BrFO2/c12-9-6-5-8(7-10(9)13)3-1-2-4-11(14)15/h5-7H,1-4H2,(H,14,15)
• InChI Key: GFCYGAHSVDKQGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCCCC(=O)O)F)Br

Description

5-(4-Bromo-3-fluorophenyl)pentanoic acid is a useful research compound. Its molecular formula is C11H12BrFO2 and its molecular weight is 275.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (E)-5-(4-bromo-3-fluorophenyl)pent-4-enoic acid from step L1 (420 mg, 1.54 mmol) in 2-propanol (5 mL), was added sulfide platinum 5 weight % on carbon (100 mg, 0.513 mmol). The mixture was stirred under a hydrogen filled balloon for 3 h. The solid was filtered off. The filtrate concentrated in vacuo to afford 5-(4-bromo-3-fluorophenyl)pentanoic acid (400 mg, 1.45 mmol, 95% yield). 1H NMR (500 HMz, chloroform-d) δ 7.45 (dd, J=8.0, 7.4 Hz, 1H), 6.96 (dd, J=9.7, 1.9 Hz, 1H), 6.86 (dd, J=8.1, 1.5 Hz, 1H), 2.66-2.60 (m, 2H), 2.43-2.38 (m, 2H), 1.72-1.64 (m, 4H).